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Compound of Interest

Compound Name:
8-(Benzyloxy)-5-(2-

chloroacetyl)quinolin-2(1H)-one

CAS No.: 63404-86-4

Cat. No.: B1337817

Get Quote

The quinolinone scaffold is a privileged structure in medicinal chemistry, forming the core of

numerous pharmacologically active compounds. Derivatives have demonstrated a vast range

of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties[1].

The inherent versatility of this heterocyclic system allows for functionalization at multiple

positions, enabling the fine-tuning of molecular properties for specific biological targets.

Within this important class of compounds, 8-(Benzyloxy)-5-(2-chloroacetyl)quinolin-2(1H)-
one has emerged as a molecule of significant industrial importance. It is not an active

pharmaceutical ingredient (API) itself, but rather a high-value, advanced intermediate. Its

primary and most notable application is in the synthesis of Indacaterol, a potent and long-acting

β2-adrenergic agonist used for the treatment of chronic obstructive pulmonary disease (COPD)

[2][3][4]. The strategic placement of the benzyloxy protecting group and the reactive

chloroacetyl moiety makes this compound an ideal precursor for constructing the complex

phenylethanolamine pharmacophore of Indacaterol and related molecules[5].
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Accurate characterization of a synthetic intermediate is fundamental to its effective use and to

ensure the purity of the final API.

Physicochemical Data
The key physical and chemical properties of 8-(Benzyloxy)-5-(2-chloroacetyl)quinolin-2(1H)-
one are summarized below.

Property Value Source(s)

CAS Number 63404-86-4 [6]

Molecular Formula C₁₈H₁₄ClNO₃ [6]

Molecular Weight 327.76 g/mol [6]

Appearance White to Pale Beige Solid [7]

Melting Point

Data not available. The closely

related analogue, 8-

(Benzyloxy)-5-(2-

bromoacetyl)quinolin-2(1H)-

one, has a reported melting

point of 192-194°C.

[5]

Storage Inert atmosphere, 2-8°C [6]

Spectroscopic Signature for Verification
While a public database of spectra for this specific compound is not readily available,

commercial suppliers confirm its characterization by NMR, HPLC, and LC-MS for quality

control[6]. For researchers synthesizing or using this compound, the following spectroscopic

features serve as a basis for structural verification.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons on the quinolinone and benzyl rings, a singlet for the methylene protons of

the benzyl group (O-CH₂-Ph), and a singlet for the methylene protons of the chloroacetyl

group (-CO-CH₂-Cl). The N-H proton of the quinolinone ring will also be present.
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¹³C NMR: The carbon NMR would display signals for the carbonyl carbons (one amide, one

ketone), aromatic carbons, and the two distinct methylene carbons.

Infrared (IR) Spectroscopy: The IR spectrum provides a reliable fingerprint based on its

functional groups. Key expected absorption bands include:

~3200-3000 cm⁻¹ (N-H stretching)

~1680-1650 cm⁻¹ (Amide C=O stretching, quinolinone)

~1650-1630 cm⁻¹ (Ketone C=O stretching, chloroacetyl)

~1250-1000 cm⁻¹ (C-O ether stretching)

~800-600 cm⁻¹ (C-Cl stretching)

Synthesis and Purification Protocol
The synthesis of 8-(Benzyloxy)-5-(2-chloroacetyl)quinolin-2(1H)-one is a multi-step process

designed for high regioselectivity and yield, avoiding the formation of isomers[8]. The general

pathway involves the acylation of an 8-hydroxyquinolinone core, protection of the hydroxyl

group, and subsequent chlorination.
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Synthesis Workflow

8-Hydroxyquinolin-2-one

5-Acetyl-8-hydroxyquinolin-2-one

 Step 1: Friedel-Crafts Acylation
(Acylating Agent, Lewis Acid)

5-Acetyl-8-(benzyloxy)quinolin-2(1H)-one

 Step 2: Williamson Ether Synthesis
(Benzyl Halide, Base)

8-(Benzyloxy)-5-(2-chloroacetyl)quinolin-2(1H)-one
(Target Compound)

 Step 3: α-Halogenation
(Halogenating Agent, Acetic Acid)
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Application in Indacaterol Synthesis

8-(Benzyloxy)-5-(2-chloroacetyl)
quinolin-2(1H)-one

8-(Benzyloxy)-5-((R)-2-chloro-1-hydroxy-ethyl)
-(1H)-quinolin-2-one

 Asymmetric Reduction

8-(Benzyloxy)-5-((R)-oxiran-2-yl)
quinolin-2(1H)-one

 Epoxidation (Base)

8-(Benzyloxy)-5-[(R)-2-(5,6-diethyl-
indan-2-ylamino)-1-hydroxy-ethyl]-

(1H)-quinolin-2-one

 Epoxide Opening

2-Amino-(5,6-diethyl)-indan

Indacaterol
(Final API)

 Debenzylation (H₂, Pd/C)

Click to download full resolution via product page

Caption: Key transformations from the intermediate to Indacaterol.

This pathway highlights the compound's role. The chloroacetyl group is stereoselectively

reduced and then converted into an epoxide. This epoxide is the key electrophile that

undergoes a regioselective ring-opening reaction with 2-amino-(5,6-diethyl)-indan.[9] This

coupling reaction forms the core structure of the drug. The final step is the removal of the

benzyl protecting group via catalytic hydrogenation to yield the free phenol of Indacaterol.[9]
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Safety, Handling, and Storage
As a reactive chemical intermediate, proper safety protocols are mandatory.

Hazard Identification: This compound is classified as causing skin corrosion/irritation

(Category 2), serious eye damage/irritation (Category 1), and specific target organ toxicity

through single exposure to the respiratory system (Category 3).[6]

Handling:

Work in a well-ventilated area or under a chemical fume hood.[6]

Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat.[6]

Avoid formation of dust and aerosols.

Wash hands thoroughly after handling.[6]

First Aid:

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing.[6]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[6]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[6]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[6]

Store under an inert atmosphere at 2-8°C for long-term stability.[6]

Conclusion
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8-(Benzyloxy)-5-(2-chloroacetyl)quinolin-2(1H)-one is more than a simple chemical; it is a

testament to rational drug design and process chemistry. Its structure is precisely engineered

for its role as a key building block, with a stable protecting group and a selectively reactive

functional group. Understanding its synthesis, reactivity, and handling is crucial for any

researcher or organization involved in the synthesis of Indacaterol and other advanced

pharmaceutical agents built upon the versatile quinolinone scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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